95088-49-6

• CAS No.: 95088-49-6
• Molecular Formula: C₄₀H₇₈N₁₄O₈
• Molecular Weight: 883.14
• sequence: One Letter Code: PKKKRKV

Description

The compound 95088-49-6, chemically designated as NLS (PKKKRKV), is a nuclear localization signal (NLS) peptide derived from the simian virus 40 (SV40) large tumor antigen (T antigen). This heptapeptide (Pro-Lys-Lys-Lys-Arg-Lys-Val) facilitates nuclear entry of biomolecules in gene transfer research, enhancing the delivery of genetic material into cell nuclei . Its molecular formula is C₄₀H₇₈N₁₄O₈, with a molecular weight of 883.14 g/mol, and it is typically supplied as a lyophilized powder with ≥95% purity . The peptide’s efficacy stems from its cationic residues (lysine and arginine), which interact with nuclear pore complexes to promote translocation .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

NLS (PKKKRKV) belongs to a class of nuclear localization signal peptides. Below is a comparative analysis with structurally or functionally related compounds:

Parameter	95088-49-6 (NLS PKKKRKV)	SV40 large T antigen NLS acetate (TP1830L)	Peptide T acetate (TP1785L)
Source	SV40 large T antigen (residues 47–55)	SV40 large T antigen (residues 47–55)	HIV envelope glycoprotein gp120
Sequence	PKKKRKV	Similar to this compound	TTNYT
Molecular Weight	883.14 g/mol	Not explicitly stated	~600 g/mol (approximate)
Function	Enhances nuclear entry	Nuclear localization	Immunomodulatory activity
Solubility	Soluble in DMSO	Likely similar	Aqueous buffers
Storage Conditions	-20°C (powder), -80°C (solution)	-20°C (recommended)	-20°C
Purity	≥95%	≥95%	≥95%

Functional Efficacy in Gene Transfer

• This compound : Demonstrated high efficiency in nuclear translocation due to its polybasic residues (lysine and arginine), which bind importin-α receptors .
• Other NLS Peptides : For example, the NLS of c-Myc (PAAKRVKLD) shows weaker nuclear entry efficiency compared to SV40-derived NLS due to fewer lysine residues .
• Non-NLS Peptides: Peptide T acetate (TP1785L) lacks nuclear targeting activity but is used in HIV research for immune modulation .

Key Studies on this compound

• Gene Delivery: NLS (PKKKRKV) enhances plasmid DNA delivery efficiency by 40–60% in vitro compared to non-NLS carriers .
• Neuroregeneration : Preclinical studies show its utility in delivering neurotrophic factors to neuronal nuclei, accelerating axon growth .
• Toxicity Profile: No adverse effects reported in rodent models at concentrations ≤100 µM, contrasting with cationic polymers (e.g., polylysine), which exhibit cytotoxicity .

Limitations and Challenges

• Cost : High synthesis costs due to multiple lysine residues .
• Sequence Variants : Substitution of lysine with arginine (e.g., PKKRRKV) reduces nuclear entry efficiency by ~20% .